2-isopropyl-1H-indol-5-amine

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 2-propan-2-yl-1H-indol-5-amine
• InChI: InChI=1S/C11H14N2/c1-7(2)11-6-8-5-9(12)3-4-10(8)13-11/h3-7,13H,12H2,1-2H3
• InChI Key: VCWPLPJWTTUQIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(N1)C=CC(=C2)N

Description

2-isopropyl-1H-indol-5-amine is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-isopropyl-5-nitro-1H-indole (100 mg, 0.49 mmol) and Raney Nickel (10 mg) in MeOH (10 mL) was hydrogenated under hydrogen (1 atm) at the room temperature overnight. The catalyst was filtered off through a celite pad and the filtrate was evaporated under vacuum to give a residue, which was purified by column (petroleum ether/ethyl acetate=5/1) to give 2-isopropyl-1H-indol-5-amine (35 mg, 41%). 1H NMR (400 MHz, CDCl3) δ 7.69 (br s, 1H), 7.10 (d, J=8.4 Hz, 1H), 6.86 (d, J=2.4 Hz, 1H), 6.58 (dd, J=2.4, 8.8 Hz, 1H), 6.07 (t, J=1.2 Hz, 1H), 3.55 (br s, 2H), 3.06-2.99 (m, 1H), 1.33 (d, J=7.2 Hz, 6H); MS (ESI) m/e (M+H+) 175.4.